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molecular formula C19H25NO2 B8428113 N-alpha-phenyl-ethyl-3,4-dimethoxy-amphetamine

N-alpha-phenyl-ethyl-3,4-dimethoxy-amphetamine

Cat. No. B8428113
M. Wt: 299.4 g/mol
InChI Key: WHKDWYZRCSLKKB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05360724

Procedure details

Weinges et al., Chem. Z., 94, 728 (1970), reported on a stereospecific synthesis of (S)-1-(3,4-dimethoxyphenyl)-2-aminopropane and (R)-1-(3,4-dimethoxyphenyl)-2-aminopropane in which initial reductive amination of the achiral 1-phenylpropan-2-one with either (R)- or (S)-α-phenethylamine in the presence of hydrogen and Raney nickel under high pressure produced 1-[1-(3,4-dimethoxyphenyl)prop-2-ylamino]1-phenylethane. Hydrogenolysis of this product then yielded (S)-1-(3,4-dimethoxyphenyl)-2-aminopropane or (R)-1-(3,4-dimethoxyphenyl)-2-aminopropane, respectively.
Name
(S)-1-(3,4-dimethoxyphenyl)-2-aminopropane
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
(R)-1-(3,4-dimethoxyphenyl)-2-aminopropane
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
1-phenylpropan-2-one
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
( R )-
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
(S)-α-phenethylamine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Raney nickel
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One
Name
1-[1-(3,4-dimethoxyphenyl)prop-2-ylamino]1-phenylethane

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3]1[CH:4]=[C:5]([CH2:11][C@@H:12]([NH2:14])[CH3:13])[CH:6]=[CH:7][C:8]=1[O:9][CH3:10].CO[C:17]1[CH:18]=[C:19]([CH2:25][C@H:26](N)C)[CH:20]=[CH:21][C:22]=1OC.C1(CC(=O)C)C=CC=CC=1.[H][H]>[Ni]>[CH3:1][O:2][C:3]1[CH:4]=[C:5]([CH2:11][CH:12]([NH:14][CH:25]([C:19]2[CH:20]=[CH:21][CH:22]=[CH:17][CH:18]=2)[CH3:26])[CH3:13])[CH:6]=[CH:7][C:8]=1[O:9][CH3:10]

Inputs

Step One
Name
(S)-1-(3,4-dimethoxyphenyl)-2-aminopropane
Quantity
0 (± 1) mol
Type
reactant
Smiles
COC=1C=C(C=CC1OC)C[C@H](C)N
Name
(R)-1-(3,4-dimethoxyphenyl)-2-aminopropane
Quantity
0 (± 1) mol
Type
reactant
Smiles
COC=1C=C(C=CC1OC)C[C@@H](C)N
Name
1-phenylpropan-2-one
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(=CC=CC=C1)CC(C)=O
[Compound]
Name
( R )-
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Compound]
Name
(S)-α-phenethylamine
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H][H]
Name
Raney nickel
Quantity
0 (± 1) mol
Type
catalyst
Smiles
[Ni]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
1-[1-(3,4-dimethoxyphenyl)prop-2-ylamino]1-phenylethane
Type
product
Smiles
COC=1C=C(C=CC1OC)CC(C)NC(C)C1=CC=CC=C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.